Cas no 2308182-46-7 (methyl N-[4-(2,6-dichloropyridine-3-amido)phenyl]carbamate)

• Product Name: methyl N-[4-(2,6-dichloropyridine-3-amido)phenyl]carbamate
• CAS No: 2308182-46-7
• MF: C₁₄H₁₁Cl₂N₃O₃
• MW: 340.161441087723
• CID: 5681717
• PubChem ID: 165767801
• Update Time: 2025-06-11

methyl N-[4-(2,6-dichloropyridine-3-amido)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2308182-46-7
• EN300-26585989
• methyl N-[4-(2,6-dichloropyridine-3-amido)phenyl]carbamate
• Z959627100

• Inchi： 1S/C14H11Cl2N3O3/c1-22-14(21)18-9-4-2-8(3-5-9)17-13(20)10-6-7-11(15)19-12(10)16/h2-7H,1H3,(H,17,20)(H,18,21)
• InChI Key： AUTAOUPBVDRAPO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(NC1C=CC(=CC=1)NC(=O)OC)=O

Computed Properties

• Exact Mass: 339.0177466g/mol
• Monoisotopic Mass: 339.0177466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.3Ų

Additional information on methyl N-[4-(2,6-dichloropyridine-3-amido)phenyl]carbamate

Comprehensive Analysis of Methyl N-[4-(2,6-Dichloropyridine-3-amido)phenyl]carbamate (CAS No. 2308182-46-7)

The compound methyl N-[4-(2,6-dichloropyridine-3-amido)phenyl]carbamate (CAS No. 2308182-46-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a dichloropyridine moiety and a carbamate functional group, this molecule exhibits potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a building block for novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2,6-dichloropyridine derivatives, owing to their diverse pharmacological properties. The presence of both amide and carbamate groups in this molecule makes it particularly valuable for structure-activity relationship (SAR) studies. Many researchers are investigating whether such compounds could address emerging challenges in antimicrobial resistance or serve as templates for sustainable agrochemicals – two of the most pressing concerns in modern science.

The synthesis of methyl N-[4-(2,6-dichloropyridine-3-amido)phenyl]carbamate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound. Current literature suggests potential applications in developing kinase inhibitors, which aligns with the pharmaceutical industry's focus on targeted therapies for various diseases.

From an environmental perspective, the carbamate functionality in this compound has drawn attention in discussions about green chemistry and biodegradable chemical design. While traditional carbamates have faced scrutiny, newer derivatives like this one are being evaluated for their environmental profiles. This aligns with the increasing demand for eco-friendly chemical solutions across multiple industries.

In material science applications, the aromatic system and hydrogen-bonding capabilities of CAS 2308182-46-7 make it interesting for molecular self-assembly studies. Researchers are examining whether such compounds could contribute to developing advanced functional materials with specific optical or electronic properties. The compound's potential in crystal engineering is another area of active investigation.

The stability and storage conditions of methyl N-[4-(2,6-dichloropyridine-3-amido)phenyl]carbamate are frequently discussed in technical forums. Proper handling requires understanding its physicochemical properties, including solubility characteristics and thermal stability. These factors are crucial for researchers considering this compound for high-throughput screening or combinatorial chemistry applications.

Patent literature reveals growing intellectual property activity surrounding dichloropyridine-carbamate hybrids, indicating their commercial potential. Several recent applications mention derivatives of CAS 2308182-46-7 as intermediates for biologically active molecules. This trend reflects the compound's importance in medicinal chemistry and its potential role in addressing unmet medical needs.

Analytical method development for methyl N-[4-(2,6-dichloropyridine-3-amido)phenyl]carbamate remains an active research area, particularly concerning impurity profiling and quality control in synthesis. Advanced techniques like UHPLC-MS are being employed to study its degradation pathways, which is essential for pharmaceutical applications where compound stability directly impacts efficacy.

The compound's potential in computational chemistry and molecular modeling should not be overlooked. Its well-defined structure makes it suitable for docking studies and quantitative structure-activity relationship (QSAR) analyses. These applications are particularly relevant given the current emphasis on in silico drug discovery approaches to reduce development costs and time.

Looking forward, the scientific community anticipates more publications exploring the biological activities of methyl N-[4-(2,6-dichloropyridine-3-amido)phenyl]carbamate derivatives. With increasing interest in multi-target drug design, such hybrid molecules may offer solutions for complex diseases. The compound's versatility ensures it will remain a valuable tool for researchers across multiple disciplines.